Cas no 868983-80-6 (N'-{3-(2,5-difluorobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-(2-methylpropyl)ethanediamide)

• Product Name: N'-{3-(2,5-difluorobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-(2-methylpropyl)ethanediamide
• CAS No: 868983-80-6
• MF: C₁₆H₂₁F₂N₃O₅S
• MW: 405.416849851608
• CID: 5805122
• PubChem ID: 18561470
• Update Time: 2025-10-28

N'-{3-(2,5-difluorobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-(2-methylpropyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[[3-(2,5-difluorophenyl)sulfonyl-1,3-oxazolidin-2-yl]methyl]-N'-(2-methylpropyl)oxamide
• Ethanediamide, N1-[[3-[(2,5-difluorophenyl)sulfonyl]-2-oxazolidinyl]methyl]-N2-(2-methylpropyl)-
• SR-01000016701
• 868983-80-6
• F1843-0267
• N'-{[3-(2,5-difluorobenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}-N-(2-methylpropyl)ethanediamide
• N1-((3-((2,5-difluorophenyl)sulfonyl)oxazolidin-2-yl)methyl)-N2-isobutyloxalamide
• AKOS024614115
• SR-01000016701-1
• N'-{3-(2,5-difluorobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-(2-methylpropyl)ethanediamide

• Inchi： 1S/C16H21F2N3O5S/c1-10(2)8-19-15(22)16(23)20-9-14-21(5-6-26-14)27(24,25)13-7-11(17)3-4-12(13)18/h3-4,7,10,14H,5-6,8-9H2,1-2H3,(H,19,22)(H,20,23)
• InChI Key： HGVNMFXLOQPTDV-UHFFFAOYSA-N
• SMILES： C(NCC1N(S(C2=CC(F)=CC=C2F)(=O)=O)CCO1)(=O)C(NCC(C)C)=O

Computed Properties

• Exact Mass: 405.11699828g/mol
• Monoisotopic Mass: 405.11699828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.356±0.06 g/cm3(Predicted)
• pka: 12.19±0.46(Predicted)

Additional information on N'-{3-(2,5-difluorobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-(2-methylpropyl)ethanediamide

Research Briefing on N'-{3-(2,5-difluorobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-(2-methylpropyl)ethanediamide (CAS: 868983-80-6)

In recent years, the compound N'-{3-(2,5-difluorobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-(2-methylpropyl)ethanediamide (CAS: 868983-80-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxazolidine and difluorobenzenesulfonyl moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and targeted therapies. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, mechanism of action, and preclinical applications.

The synthesis of N'-{3-(2,5-difluorobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-(2-methylpropyl)ethanediamide involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on the sulfonylation and amidation steps. The compound's structural complexity, including the oxazolidine ring and the difluorobenzenesulfonyl group, contributes to its high binding affinity for specific biological targets, such as proteases and kinases, which are critical in disease pathways.

Mechanistic studies have revealed that this compound acts as a potent inhibitor of certain serine proteases, which are implicated in inflammatory and oncogenic processes. In vitro assays demonstrate its ability to selectively bind to the active sites of these enzymes, disrupting their catalytic activity. Additionally, molecular docking simulations have provided insights into the binding interactions, highlighting the role of the difluorobenzenesulfonyl group in stabilizing the enzyme-inhibitor complex. These findings suggest potential applications in treating conditions such as cancer and autoimmune diseases.

Preclinical evaluations of N'-{3-(2,5-difluorobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-(2-methylpropyl)ethanediamide have shown encouraging results. In animal models of inflammation and tumor growth, the compound exhibited significant efficacy in reducing disease markers and inhibiting tumor progression. Pharmacokinetic studies indicate favorable absorption and distribution profiles, with minimal off-target effects. However, further optimization is required to address challenges related to metabolic stability and bioavailability.

In conclusion, N'-{3-(2,5-difluorobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-(2-methylpropyl)ethanediamide represents a promising candidate for therapeutic development. Its unique chemical structure and potent inhibitory activity make it a valuable tool for studying disease mechanisms and a potential lead compound for drug discovery. Future research should focus on advancing its preclinical development, including toxicity studies and formulation optimization, to pave the way for clinical trials.